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Compound of Interest

Compound Name: Ethyl methyl sulfoxide

Cat. No.: B156511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for

ethyl methyl sulfoxide. Due to the limited publicly available toxicological data for this specific

compound, this guide includes comprehensive data for the structurally related and well-studied

solvent, dimethyl sulfoxide (DMSO), as a surrogate for understanding the potential hazards of

the sulfoxide class of compounds. All data should be carefully evaluated in the context of

specific experimental conditions.

Chemical and Physical Properties
Ethyl methyl sulfoxide is an organosulfur compound with a sulfoxide functional group.[1]

Understanding its physical and chemical properties is fundamental to its safe handling and use

in a laboratory setting.

Table 1: Physical and Chemical Properties
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Property Ethyl Methyl Sulfoxide
Dimethyl Sulfoxide
(DMSO)

CAS Number 1669-98-3[1] 67-68-5[1]

Molecular Formula C₃H₈OS[1] (CH₃)₂SO[1]

Molecular Weight 92.16 g/mol [1] 78.13 g/mol [1]

Appearance Moderately polar liquid[1] Colorless liquid[1]

Density 1.052 g/cm³[1] 1.1004 g/cm³[1]

Boiling Point 198.2 °C at 760 mmHg[1] 189 °C (372 °F)[1]

Melting Point Not Available 19 °C (66 °F)[1]

Flash Point 73.7 °C[1] 87 °C (188.6 °F)[2]

Vapor Pressure 0.512 mmHg at 25°C[1] 0.42 mmHg at 68°F[3]

Water Solubility Not Available Miscible[1]

Toxicological Data
Toxicological data is crucial for assessing the potential health hazards associated with a

chemical. While specific data for ethyl methyl sulfoxide is scarce, extensive studies on DMSO

provide valuable insights. DMSO is noted for its low toxicity.[1][4]

Table 2: Acute Toxicity Data for Dimethyl Sulfoxide (DMSO)

Route of
Exposure

Species Endpoint Value Reference

Oral Rat LD₅₀
14,500 - 28,300

mg/kg
[1][2]

Dermal Rat LD₅₀ 40,000 mg/kg [2][3]

Inhalation Rat LC₅₀ > 5.33 mg/L (4 h) [2]

Summary of Toxicological Effects (Based on DMSO):
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Acute Toxicity: DMSO has a low acute toxicity via oral and dermal routes.[4][5]

Skin Irritation: It can cause mild to moderate skin irritation, which is generally transient.[6][7]

The severity often depends on the concentration used.[7]

Eye Irritation: DMSO is not considered a serious eye irritant.[5] However, in animal studies at

high doses, it has been shown to be a target tissue.[5]

Dermal Penetration: A key characteristic of DMSO is its ability to rapidly penetrate the skin

and may enhance the absorption of other substances.[1][5]

Genotoxicity: Studies on the genetic toxicity of DMSO have produced mixed results, but the

majority of data suggest it does not pose a significant genotoxic risk.[5]

Developmental Toxicity: Developmental toxicity has been observed only at maternally toxic

concentrations.[5]

Experimental Protocols
Standardized guidelines, such as those from the Organisation for Economic Co-operation and

Development (OECD), are used to assess the safety of chemicals. The following are

summaries of key protocols relevant to the data presented.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
Guideline 423)
This method is a stepwise procedure to determine the acute oral toxicity of a substance, using

a reduced number of animals.[8]

Principle: The test substance is administered orally to a group of animals (typically 3 of a

single gender) at a defined dose.[8] The procedure is conducted in steps, and observations

of mortality and moribund status determine if further steps are necessary.[8]

Procedure:

Healthy, young adult animals are acclimatized and fasted prior to dosing.

The substance is administered in a single dose via gavage.
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Animals are observed for mortality, signs of toxicity, and behavioral changes for at least 14

days.

Body weights are recorded weekly.

A necropsy is performed on all animals at the end of the study.

Endpoint: The test allows for the classification of the substance into a toxicity class based on

the observed effects at specific dose levels.[9]
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Start: Select Dose Level
(e.g., 2000, 300, 50, 5 mg/kg)

Step 1: Dose 3 Animals

Observe for 48 hours

Mortality Check

Step 2: Dose 3 More Animals
at Same or Lower Dose

If mortality is uncertain

Stop Testing

If mortality is clear
(0/3 or ≥2/3)

Observe for 14 days

Mortality Check

Classify Substance
Based on LD50 Cut-off
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OECD 423 Experimental Workflow
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Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test assesses the potential of a substance to cause skin irritation or corrosion.[10]

Principle: A single dose of the test substance is applied to a small area of the skin of an

animal (typically an albino rabbit), with untreated skin serving as a control.[10]

Procedure:

The fur is removed from the test area on the animal's back.

0.5 mL (liquid) or 0.5 g (solid) of the substance is applied to a small patch of skin (approx.

6 cm²).[10]

The test site is covered with a gauze patch for a 4-hour exposure period.[10]

After exposure, the residual substance is removed.

The skin is examined for erythema (redness) and edema (swelling) at specific intervals (1,

24, 48, and 72 hours, and up to 14 days).

Endpoint: The severity of skin reactions is scored to determine the level of irritation and its

reversibility.[10]
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Start: Prepare Animal
(Albino Rabbit)

Apply 0.5g/0.5mL of Substance
to Shaved Skin Patch

Cover with Gauze Patch
for 4-hour Exposure

Remove Patch and
Clean Test Site

Observe and Score Skin Reactions
(Erythema & Edema)

Timepoints:
1, 24, 48, 72 hours

(up to 14 days for reversibility)

Classify as Irritant or
Non-Irritant
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OECD 404 Experimental Workflow

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This test evaluates the potential of a substance to cause eye irritation or corrosion.[11]

Principle: A single dose of the test substance is applied into the conjunctival sac of one eye

of an animal (typically an albino rabbit), with the other eye serving as a control.[11]

Procedure:

A single animal is used for an initial test.
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The test substance is instilled into the conjunctival sac of one eye.

The eye is examined at 1, 24, 48, and 72 hours after application.[11]

Lesions of the cornea, iris, and conjunctiva are scored to evaluate the degree of irritation.

If a corrosive or severe irritant effect is not observed, a confirmatory test on up to two

additional animals may be performed.[11]

Endpoint: The scores for ocular lesions are used to classify the substance's irritation

potential. The use of analgesics to minimize animal distress is encouraged.[11]

Signaling Pathways and Mechanism of Action
Detailed signaling pathways for ethyl methyl sulfoxide toxicity are not well-documented.

However, research on DMSO provides some insights into its biological interactions.

DMSO is known to be a scavenger of oxygen-free radicals.[12][13] At low concentrations (2-

4%), some studies have shown that DMSO can induce caspase-3 independent neuronal death

involving the translocation of apoptosis-inducing factor (AIF) from the mitochondria to the

nucleus.[14] Other studies suggest that DMSO can affect the PI3K/AKT signaling pathway and

may induce apoptosis through mitochondrial-mediated pathways at certain concentrations.[15]

It is important to note that these effects are often observed in specific in vitro models and may

be concentration and cell-type dependent.[15]
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Potential DMSO-Induced Cell Death Pathway

Handling and Safety Precautions
Given the properties of sulfoxides, including their ability to penetrate skin, appropriate safety

measures are essential.

Table 3: Handling and Personal Protective Equipment (PPE)
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Precaution Recommendation

Engineering Controls
Work in a well-ventilated area, preferably in a

chemical fume hood.

Eye Protection
Wear chemical safety goggles or a face shield.

[16]

Skin Protection
Wear protective gloves (e.g., butyl or nitrile

rubber), and a lab coat. Avoid skin contact.[16]

Handling

Keep away from heat, sparks, and open flames.

[16] Avoid ingestion and inhalation. Wash hands

thoroughly after handling.

Storage

Store in a cool, dry, well-ventilated place in a

tightly closed container.[16] Keep away from

strong oxidizing agents.

Spill Response
Absorb spills with inert material and dispose of

properly. Ensure adequate ventilation.

Conclusion
Ethyl methyl sulfoxide is a compound with limited available safety data. The information on

the closely related compound, dimethyl sulfoxide, indicates a low order of acute toxicity.

However, its ability to penetrate the skin and potentially carry other substances with it

necessitates careful handling and the use of appropriate personal protective equipment.

Researchers should consult the specific Safety Data Sheet (SDS) for ethyl methyl sulfoxide
and perform a thorough risk assessment before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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